Cas no 339333-73-2 (3-Chlorophenylzinc bromide, 0.50 M in THF)

• Product Name: 3-Chlorophenylzinc bromide, 0.50 M in THF
• CAS No: 339333-73-2
• MF: C₆H₄BrClZn
• MW: 256.861956596375
• CID: 5757396
• PubChem ID: 131852626
• Update Time: 2026-03-11

3-Chlorophenylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• 3-chlorophenylzinc bromide
• MFCD22684841
• DTXSID801318808
• 339333-73-2
• 3-Chlorophenylzinc bromide, 0.50 M in THF
• Bromo(3-chlorophenyl)zinc

• Inchi： 1S/C6H4Cl.BrH.Zn/c7-6-4-2-1-3-5-6;;/h1-2,4-5H;1H;/q-1;;+2/p-1
• InChI Key： ZIENTIBAFVQAQC-UHFFFAOYSA-M
• SMILES： Br[Zn+].ClC1=CC=C[C-]=C1

Computed Properties

• Exact Mass: 253.84763g/mol
• Monoisotopic Mass: 253.84763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA

3-Chlorophenylzinc bromide, 0.50 M in THF Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Chlorophenylzinc bromide, 0.50 M in THF

Research Briefing on 3-Chlorophenylzinc Bromide (0.50 M in THF) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, organozinc reagents such as 3-Chlorophenylzinc bromide (CAS: 339333-73-2, 0.50 M in THF) have gained significant attention in chemical biology and pharmaceutical research due to their versatile reactivity and compatibility with various synthetic protocols. This briefing provides an overview of the latest advancements involving this reagent, focusing on its applications in cross-coupling reactions, medicinal chemistry, and drug discovery.

3-Chlorophenylzinc bromide is a key intermediate in the synthesis of complex organic molecules, particularly in the construction of biaryl scaffolds via Negishi coupling. Recent studies have demonstrated its efficacy in forming carbon-carbon bonds under mild conditions, with high yields and selectivity. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted its use in the synthesis of novel kinase inhibitors, where the reagent facilitated the introduction of a chlorophenyl moiety critical for target binding.

Beyond its synthetic utility, 3-Chlorophenylzinc bromide has been employed in the development of radiopharmaceuticals. A recent report in ACS Medicinal Chemistry Letters detailed its role in the radiolabeling of PET tracers, leveraging the bromine atom for subsequent isotopic exchange. This application underscores the reagent's potential in advancing diagnostic imaging technologies.

Safety and handling considerations for 3-Chlorophenylzinc bromide (0.50 M in THF) have also been a focus of recent research. Due to its pyrophoric nature, studies have emphasized the importance of inert atmosphere techniques and proper quenching protocols. Innovations in stabilized formulations, such as encapsulation in polymeric matrices, are being explored to enhance its practicality in industrial settings.

In conclusion, 3-Chlorophenylzinc bromide remains a valuable tool in chemical biology and pharmaceutical research, with ongoing studies expanding its applications in drug discovery and materials science. Future directions may include its integration with continuous flow chemistry platforms to further improve efficiency and safety.